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Compound of Interest

Compound Name: Q134R

Cat. No.: B8210124 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the proper disposal of

Q134R, a neuroprotective hydroxyquinoline derivative utilized in drug development research.

Adherence to these procedures is vital to ensure the safety of laboratory personnel and to

maintain compliance with environmental regulations. As a novel chemical compound, Q134R
should be handled with the assumption of potential hazards until a comprehensive toxicological

profile is established.

Pre-Disposal Safety and Hazard Assessment
Prior to initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Q134R. The SDS provides detailed information regarding the compound's physical

and chemical properties, known hazards, and required personal protective equipment (PPE). In

the absence of a readily available SDS, the compound must be treated as a hazardous

substance.

Key Precautionary Steps:

Obtain the Safety Data Sheet (SDS): Contact the supplier (e.g., MedchemExpress for

catalog number HY-139464) to request the SDS. This document is the cornerstone of a safe

disposal plan.[1][2][3]
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Consult Environmental Health and Safety (EHS): Your institution's EHS department must be

consulted to ensure compliance with all federal, state, and local regulations for chemical

waste disposal.[4][5]

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE should be

worn when handling Q134R. This includes, but is not limited to, safety goggles, a lab coat,

and chemical-resistant gloves.

Waste Determination: A formal chemical waste determination should be conducted to

ascertain if Q134R is classified as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA).[4] This assessment is typically performed by EHS personnel.

Quantitative Data Summary for Disposal Planning
The following table summarizes key quantitative parameters that should be determined from

the Safety Data Sheet (SDS) and institutional guidelines to inform the disposal plan for Q134R.
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Parameter Value Source
Significance for
Disposal

RCRA Waste Codes To be determined Q134R SDS, EHS

Determines if the

waste is federally

regulated as

hazardous.

Reportable Quantity

(RQ)
To be determined Q134R SDS, EPA

The amount above

which a spill must be

reported to authorities.

LD50 (Lethal Dose,

50%)
To be determined Q134R SDS

Indicates acute

toxicity and informs

handling precautions.

Solubility To be determined Q134R SDS

Informs potential for

environmental

dissemination and

choice of disposal

container.

pH To be determined Q134R SDS

Determines corrosive

properties and

compatibility with

other waste streams.

Step-by-Step Disposal Protocol for Q134R
The following protocol outlines the essential steps for the safe disposal of Q134R from a

research laboratory setting. This procedure assumes that Q134R will be managed as a

chemical waste through a licensed disposal vendor.

Experimental Protocol:

Segregation of Waste:

Do not mix Q134R waste with other chemical waste streams unless compatibility has been

confirmed by the SDS and EHS.[5][6]
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Solid Q134R waste (e.g., contaminated consumables) should be collected in a separate,

clearly labeled container from liquid waste.[6]

Waste Container Selection and Labeling:

Use a chemically compatible container with a secure, leak-proof lid for collecting Q134R
waste.[4]

Immediately label the waste container with a "Hazardous Waste" label as soon as the first

waste is added.[4]

The label must include the full chemical name ("Q134R"), the quantity of waste, and the

date of accumulation.[5][6]

Accumulation of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the waste container closed at all times except when adding waste.[4]

Ensure secondary containment is used for liquid waste containers to prevent spills.[4]

Request for Waste Pickup:

Once the waste container is full or the project is complete, submit a chemical waste pickup

request to your institution's EHS department.

Do not dispose of Q134R down the drain or in regular trash.[7]

Documentation:

Maintain a log of all Q134R waste generated, including quantities and dates of disposal.

This documentation is essential for regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Q134R disposal process, from initial

handling to final removal by a certified vendor.
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Caption: Q134R Disposal Workflow.

This comprehensive approach ensures that the disposal of Q134R is conducted in a manner

that prioritizes safety, environmental responsibility, and regulatory compliance, thereby building

trust in the laboratory's commitment to safe chemical handling practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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